Cas no 352330-22-4 (1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol)

• Product Name: 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol
• CAS No: 352330-22-4
• MF: C₁₅H₁₄N₂OS
• MW: 270.349462032318
• MDL: MFCD02324834
• CID: 3100305
• PubChem ID: 703809
• Update Time: 2025-10-30

1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxy-benzyl)-1H-benzoimidazole-2-thiol
• MLS000624712
• STK663619
• BDBM43876
• LS-07723
• CS-0327611
• 1-(4-Methoxybenzyl)-1H-benzo[d]imidazole-2-thiol
• H34322
• SCHEMBL10353544
• AG-205/14740107
• Benzimidazole-2-thiol, 1-(4-methoxybenzyl)-
• cid_703809
• ALBB-024048
• CHEMBL1459373
• AKOS001738375
• DTXSID501325701
• SR-01000531366-1
• HMS2703G06
• SMR000296324
• 1H-benzimidazole-2-thiol, 1-[(4-methoxyphenyl)methyl]-
• MFCD02324834
• 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol
• 3-[(4-methoxyphenyl)methyl]-1H-benzimidazole-2-thione
• 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol #
• 352330-22-4
• 1-[(4-methoxyphenyl)methyl]-1H-1,3-benzodiazole-2-thiol
• 3-p-anisyl-1H-benzimidazole-2-thione
• NEXWZJQHECVSJG-UHFFFAOYSA-N
• SR-01000531366

• MDL： MFCD02324834
• Inchi： 1S/C15H14N2OS/c1-18-12-8-6-11(7-9-12)10-17-14-5-3-2-4-13(14)16-15(17)19/h2-9H,10H2,1H3,(H,16,19)
• InChI Key： NEXWZJQHECVSJG-UHFFFAOYSA-N
• SMILES： S=C1NC2C=CC=CC=2N1CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 270.08268425Da
• Monoisotopic Mass: 270.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 56.6Ų

Additional information on 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol

Recent Advances in the Study of 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol (CAS: 352330-22-4)

1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol (CAS: 352330-22-4) is a benzimidazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its role as a kinase inhibitor, antimicrobial agent, and its potential in cancer therapy. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanisms of action, efficacy, and future directions for development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the kinase inhibitory activity of 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol. The compound demonstrated selective inhibition against several tyrosine kinases, which are critical targets in cancer therapy. Molecular docking studies revealed that the compound binds to the ATP-binding site of these kinases, thereby disrupting their activity. These findings suggest that 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol could serve as a promising scaffold for the development of novel anticancer agents.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the antimicrobial properties of this compound. The researchers synthesized a series of derivatives and evaluated their efficacy against a panel of Gram-positive and Gram-negative bacteria, as well as fungal strains. The results indicated that 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), a major pathogen responsible for hospital-acquired infections. The study also highlighted the compound's low cytotoxicity to mammalian cells, suggesting a favorable safety profile for further development.

Beyond its kinase inhibitory and antimicrobial activities, 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol has also been investigated for its potential in neurodegenerative diseases. A 2022 study in the European Journal of Medicinal Chemistry reported that the compound exhibited neuroprotective effects in vitro by reducing oxidative stress and inhibiting amyloid-beta aggregation, a hallmark of Alzheimer's disease. These findings open new avenues for the compound's application in treating neurodegenerative disorders.

Despite these promising results, challenges remain in the development of 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Future research should focus on improving the pharmacokinetic properties of the compound and exploring its efficacy in animal models of disease.

In conclusion, 1-(4-Methoxybenzyl)-1H-benzimidazole-2-thiol (CAS: 352330-22-4) represents a versatile compound with multiple therapeutic potentials. Its applications in cancer therapy, antimicrobial treatment, and neurodegenerative diseases highlight its broad utility in the pharmaceutical field. Continued research and development efforts are essential to translate these findings into clinically viable treatments.